Cas no 2228325-17-3 (tert-butyl N-2-(5-chloro-3-fluoro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(5-chloro-3-fluoro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228325-17-3
• MF: C₁₆H₂₁ClFNO₄
• MW: 345.793647527695
• CID: 6300538
• PubChem ID: 165639642
• Update Time: 2025-07-18

tert-butyl N-2-(5-chloro-3-fluoro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-chloro-3-fluoro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1886532
• 2228325-17-3
• tert-butyl N-[2-(5-chloro-3-fluoro-2-methoxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C16H21ClFNO4/c1-15(2,3)23-14(21)19(5)16(4,9-20)11-7-10(17)8-12(18)13(11)22-6/h7-9H,1-6H3
• InChI Key： FPUYQIRGGGHIRJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(C=O)(C)N(C)C(=O)OC(C)(C)C)OC)F

Computed Properties

• Exact Mass: 345.1143140g/mol
• Monoisotopic Mass: 345.1143140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-2-(5-chloro-3-fluoro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-2-(5-chloro-3-fluoro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228325-17-3)

The compound tert-butyl N-2-(5-chloro-3-fluoro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228325-17-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a tert-butyl carbamate group, a chloro-fluoro-methoxyphenyl moiety, and a propan-2-yl backbone, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research trends.

One of the key features of this compound is its N-methylcarbamate functional group, which is often associated with enzyme inhibition and metabolic stability. Researchers are particularly intrigued by its potential as a kinase inhibitor or protease modulator, given the growing demand for targeted therapies in oncology and neurodegenerative diseases. The presence of both chloro and fluoro substituents enhances its lipophilicity, potentially improving blood-brain barrier penetration—a hot topic in CNS drug development.

In the context of green chemistry and sustainable synthesis, tert-butyl N-2-(5-chloro-3-fluoro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate has garnered attention for its role in catalytic transformations. Recent studies highlight its utility in palladium-catalyzed cross-coupling reactions, a technique widely used in fragment-based drug discovery. This aligns with the industry's shift toward atom-economical and waste-minimizing methodologies.

The compound's methoxyphenyl segment also ties into discussions about privileged scaffolds in medicinal chemistry. Such structures are frequently explored for their ability to interact with multiple biological targets, addressing challenges like drug resistance—a pressing concern in antimicrobial and anticancer research. Computational chemists often employ molecular docking simulations to predict its binding affinities, leveraging AI-driven drug design tools that dominate current scientific discourse.

From a regulatory perspective, the tert-butyl group in this compound raises questions about metabolic stability and prodrug potential, topics frequently searched in pharmacokinetics forums. Its CAS No. 2228325-17-3 serves as a critical identifier in patent literature and chemical databases, reflecting its commercial viability. As the pharmaceutical industry prioritizes small-molecule therapeutics, this compound's versatility positions it as a candidate for structure-activity relationship (SAR) studies.

In agrochemical applications, derivatives of tert-butyl N-2-(5-chloro-3-fluoro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate have been investigated for pest control due to their potential to disrupt insect nervous systems. This resonates with global interest in eco-friendly pesticides amid rising concerns about biodiversity loss. However, rigorous environmental impact assessments are essential to align with REACH and similar frameworks.

Analytical techniques like HPLC, LC-MS, and NMR are indispensable for characterizing this compound, underscoring the intersection of analytical chemistry and quality-by-design (QbD) principles. Its synthesis often involves multistep organic reactions, prompting debates about process optimization and scale-up challenges—common pain points in pharmaceutical manufacturing.

In summary, tert-butyl N-2-(5-chloro-3-fluoro-2-methoxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228325-17-3) exemplifies the convergence of synthetic chemistry, drug discovery, and sustainability. Its multifaceted applications and structural complexity make it a compelling subject for both academic and industrial research, particularly in eras of precision medicine and green synthesis.